Cas no 941964-09-6 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide
• CAS No: 941964-09-6
• MF: C₁₆H₁₂F₃N₅O₂
• MW: 363.293992996216
• CID: 6252073
• PubChem ID: 18565757
• Update Time: 2025-07-31

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide
• 941964-09-6
• AKOS024625677
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-fluorophenoxy)acetamide
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(2-fluorophenoxy)acetamide
• F2070-1225
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-(2-fluorophenoxy)acetamide

• Inchi： 1S/C16H12F3N5O2/c17-11-6-5-10(7-13(11)19)24-15(21-22-23-24)8-20-16(25)9-26-14-4-2-1-3-12(14)18/h1-7H,8-9H2,(H,20,25)
• InChI Key： HBIAEJICYVXRPK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(CNC(COC2C=CC=CC=2F)=O)=NN=N1)F

Computed Properties

• Exact Mass: 363.09430913g/mol
• Monoisotopic Mass: 363.09430913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.9Ų

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide

Research Brief on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide (CAS: 941964-09-6)

Recent studies on the compound N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide (CAS: 941964-09-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and fluorophenoxy moieties, has garnered attention due to its promising pharmacological properties. The latest research focuses on its synthesis, mechanism of action, and potential applications in treating various diseases, particularly those involving inflammatory pathways and neurological disorders.

The synthesis of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing by-products and improving scalability. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that this compound exhibits significant activity as a modulator of specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. In vitro assays demonstrate its ability to inhibit key inflammatory mediators, suggesting potential applications in conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing neuroinflammation and improving cognitive function, positioning it as a candidate for further development in neurodegenerative diseases like Alzheimer's and Parkinson's.

The mechanism of action of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide is under active investigation. Current hypotheses suggest that it may act through the inhibition of pro-inflammatory cytokines and the modulation of neurotransmitter systems. Molecular docking studies have provided insights into its binding affinity for specific protein targets, further elucidating its potential therapeutic effects. These findings are supported by computational modeling and structure-activity relationship (SAR) analyses, which highlight the importance of its fluorinated aromatic groups in enhancing bioactivity.

Despite its promising profile, challenges remain in the development of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on optimizing its pharmacokinetic properties through structural modifications and formulation strategies, aiming to improve its therapeutic index and reduce adverse effects.

In conclusion, N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-fluorophenoxy)acetamide (CAS: 941964-09-6) represents a promising compound with significant potential in the treatment of inflammatory and neurodegenerative diseases. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and advance its development toward clinical trials. The integration of synthetic chemistry, computational biology, and preclinical pharmacology will be crucial in realizing its therapeutic potential and addressing the remaining challenges in its development.